2-Chloro-4-methoxy-6-methyl-pyrimidine-5-carboxylic acid methyl ester

• Molecular Formula: C8H9ClN2O3
• Molecular Weight: 216.62 g/mol
• IUPAC Name: methyl 2-chloro-4-methoxy-6-methylpyrimidine-5-carboxylate
• InChI: InChI=1S/C8H9ClN2O3/c1-4-5(7(12)14-3)6(13-2)11-8(9)10-4/h1-3H3
• InChI Key: FMFGWOLNYHLJQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)Cl)OC)C(=O)OC

Description

2-Chloro-4-methoxy-6-methyl-pyrimidine-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C8H9ClN2O3 and its molecular weight is 216.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a solution of 2,4-dichloro-6-methyl-pyrimidine-5-carboxylic acid methyl ester (15.3 g, 69.6 mmol) in methanol (150 mL) at 0° C. under nitrogen with magnetic stirring is added 0.5 M NaOMe in MeOH (139 mL, 69.6 mmol) in dropwise fashion over 1 h. HOAc (2 mL) is added and the reaction mixture is evaporated at reduced pressure. The resulting residue is treated with sat. NaHCO3 (100 mL) and extracted with EtOAc (120 mL×3). The combined organic layers are washed with water (75 mL) and brine (75 mL), dried over magnesium sulfate, filtered and evaporated at reduced pressure to obtain a cream-colored solid. Purification by chromatography on silica gel (1:3 ether/hexanes) affords the title compound a s a white solid (less polar of two isomeric addition products formed) and 4-chloro-2-methoxy-6-methyl-pyrimidine-5-carboxylic acid methyl ester. 2-Chloro-4-methoxy-6-methyl-pyrimidine-5-carboxylic acid methyl ester 1H NMR (CDCl3) δ=4.03 (s, 3H), 3.92 (s, 3H), 2.48 (s, 3H). 4-Chloro-2-methoxy-6-methyl-pyrimidine-5-carboxylic acid methyl ester 1H NMR (CDCl3) δ=4.03 (s, 3H), 3.95 (s, 3H), 2.50 (s, 3H).